Cas no 1189959-68-9 (Clopyralid-13C2,15N)
Clopyralid-13C2,15N Chemical and Physical Properties
Names and Identifiers
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- Clopyralid-13C2,15N
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- Inchi: 1S/C6H3Cl2NO2/c7-3-1-2-4(8)9-5(3)6(10)11/h1-2H,(H,10,11)/i4+1,5+1,9+1
- InChI Key: HUBANNPOLNYSAD-RZMMYRCUSA-N
- SMILES: ClC1=CC=[13C]([15N]=[13C]1C(=O)O)Cl
Computed Properties
- Exact Mass: 193.957828g/mol
- Monoisotopic Mass: 193.957828g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 50.2
- Molecular Weight: 194.97g/mol
Clopyralid-13C2,15N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C587352-0.5mg |
Clopyralid-13C2,15N |
1189959-68-9 | 0.5mg |
$ 570.00 | 2022-06-06 | ||
| TRC | C587352-1mg |
Clopyralid-13C2,15N |
1189959-68-9 | 1mg |
$1246.00 | 2023-05-18 | ||
| TRC | C587352-2.5mg |
Clopyralid-13C2,15N |
1189959-68-9 | 2.5mg |
$2486.00 | 2023-05-18 | ||
| TRC | C587352-5mg |
Clopyralid-13C2,15N |
1189959-68-9 | 5mg |
$3726.00 | 2023-05-18 | ||
| TRC | C587352-.5mg |
Clopyralid-13C2,15N |
1189959-68-9 | 5mg |
$689.00 | 2023-05-18 | ||
| TRC | C587352-25mg |
Clopyralid-13C2,15N |
1189959-68-9 | 25mg |
$ 31000.00 | 2023-09-08 |
Clopyralid-13C2,15N Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Clopyralid-13C2,15N
Recent Advances in the Application of Clopyralid-13C2,15N and Compound 1189959-68-9 in Chemical Biology and Pharmaceutical Research
In recent years, the use of isotopically labeled compounds and novel chemical entities has gained significant traction in chemical biology and pharmaceutical research. Among these, Clopyralid-13C2,15N, a stable isotope-labeled analog of the herbicide clopyralid, and the compound 1189959-68-9 have emerged as important tools for metabolic studies, environmental fate analysis, and drug discovery. This research brief synthesizes the latest findings related to these compounds, highlighting their applications, mechanisms, and potential impact on the field.
Clopyralid-13C2,15N is widely utilized as an internal standard in mass spectrometry-based assays, enabling precise quantification of clopyralid residues in environmental and biological samples. Recent studies have demonstrated its utility in tracing the degradation pathways of clopyralid in soil and water systems, providing insights into the environmental persistence and transformation of this herbicide. The dual labeling with 13C and 15N enhances the sensitivity and specificity of detection, making it a valuable tool for environmental monitoring and regulatory compliance.
Compound 1189959-68-9, a less well-known but increasingly studied entity, has shown promise in early-stage drug discovery. Preliminary research indicates that this compound exhibits selective inhibitory activity against certain kinase targets implicated in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) studies are underway to optimize its potency and pharmacokinetic properties, with the goal of developing novel therapeutics for conditions such as rheumatoid arthritis and certain cancers.
One of the key challenges in working with Clopyralid-13C2,15N and 1189959-68-9 is ensuring their stability and purity under various experimental conditions. Recent advancements in synthetic chemistry have addressed these issues, with improved protocols for the preparation and characterization of these compounds. For instance, high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) has been employed to verify the isotopic purity of Clopyralid-13C2,15N, while nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating the structure of 1189959-68-9.
The integration of these compounds into multidisciplinary research projects has opened new avenues for understanding complex biological systems. For example, Clopyralid-13C2,15N has been used in conjunction with advanced imaging techniques to study the uptake and translocation of herbicides in plants, shedding light on mechanisms of herbicide resistance. Similarly, 1189959-68-9 has been incorporated into high-throughput screening assays to identify potential drug candidates with improved selectivity and reduced off-target effects.
Looking ahead, the continued development and application of Clopyralid-13C2,15N and 1189959-68-9 are expected to drive innovation in chemical biology and pharmaceutical research. Future studies may explore their utility in emerging areas such as precision agriculture, where isotopic labeling can enhance the monitoring of agrochemicals, and personalized medicine, where novel kinase inhibitors could offer targeted therapies for diverse patient populations. Collaborative efforts between academia and industry will be essential to fully realize the potential of these compounds.
In conclusion, Clopyralid-13C2,15N and 1189959-68-9 represent important tools and investigational compounds in the fields of environmental science and drug discovery, respectively. Their unique properties and applications underscore the value of isotopic labeling and chemical innovation in addressing pressing challenges in biology and medicine. As research progresses, these compounds are likely to play increasingly prominent roles in advancing scientific knowledge and therapeutic development.
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